N-(1-Benzyl-pyrrolidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide

Specification

• Molecular Formula: C17H23ClN2O
• Molecular Weight: 306.8 g/mol
• IUPAC Name: N-[(1-benzylpyrrolidin-2-yl)methyl]-2-chloro-N-cyclopropylacetamide
• Standard InChI: InChI=1S/C17H23ClN2O/c18-11-17(21)20(15-8-9-15)13-16-7-4-10-19(16)12-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13H2
• Standard InChI Key: FBLQBRSRIMFCCQ-UHFFFAOYSA-N
• SMILES: C1CC(N(C1)CC2=CC=CC=C2)CN(C3CC3)C(=O)CCl
• Canonical SMILES: C1CC(N(C1)CC2=CC=CC=C2)CN(C3CC3)C(=O)CCl

Introduction

N-(1-Benzyl-pyrrolidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide is a synthetic organic compound with the molecular formula C16H23ClN2O and a molecular weight of 306.8 g/mol. This compound contains a pyrrolidine ring substituted with a benzyl group, a cyclopropyl group, and a chloroacetamide moiety. It is identified by the PubChem CID 66565172 and CAS number 1353960-95-8.

Synthesis Pathways

While specific synthesis routes for this compound are not detailed in the available results, compounds with similar structures are typically synthesized through:

• Amidation Reactions: Reacting chloroacetyl derivatives with amines or substituted amines.

• Cyclization Processes: Incorporating cyclopropyl groups via cyclopropanation reactions.

• Functionalization of Pyrrolidine: Adding benzyl groups through alkylation.

Applications and Potential Uses

Although no explicit applications were found in the provided data, compounds with similar structural motifs are often investigated for:

• Pharmaceutical Development: The presence of functional groups like pyrrolidine and cyclopropane suggests potential as a scaffold for drug discovery.

• Biological Activity: Similar compounds have been studied for their roles in enzyme inhibition, including protease and kinase targets.

Related Compounds

Several structurally related compounds provide insight into its chemical family:

• N-(1-Benzyl-pyrrolidin-2-ylmethyl)-2-chloro-N-methyl-acetamide

  • Molecular Formula: C15H21ClN2O

  • Molecular Weight: 280.79 g/mol.

• 2-Amino-N-(1-benzyl-pyrrolidin-2-ylmethyl)-N-cyclopropyl-acetamide

  • Molecular Formula: C17H25N3O

  • Molecular Weight: 287.4 g/mol.

These analogs share similar functional groups but differ in substitutions at the amide nitrogen or other positions.

Data Table: Key Identifiers

Identifier	Details
CAS Number	1353960-95-8
PubChem CID	66565172
Synonyms	N-(1-Benzyl-pyrrolidin-2-ylmethyl)-2-chloro-N-cyclopropyl-acetamide
Molecular Formula	C16H23ClN2O
Molecular Weight	306.8 g/mol